Cas no 40452-20-8 (2-Phenanthrenecarboxylicacid)

2-Phenanthrenecarboxylicacid Properties

Names and Identifiers

• Phenanthrene-2-carboxylic acid
• 2-Phenanthrenecarboxylic acid
• 2-carboxyphenanthrene
• Phenanthren-2-carbonsaeure
• SB67073
• 2-Phenanthrenecarboxylicacid
• J-510229
• FT-0651800
• D94657
• QTWYUOSZMIWHJV-UHFFFAOYSA-N
• AS-76994
• SCHEMBL2469662
• Phenanthrene-2-carboxylicacid
• AKOS015855889
• A825109
• 40452-20-8
• 2-phenanthrenecarboxylic
• DTXSID60530737
• CS-0155967
• DB-022375
• +Expand

• MDL： MFCD09865173
• InChIKey： QTWYUOSZMIWHJV-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H10O2/c16-15(17)12-7-8-14-11(9-12)6-5-10-3-1-2-4-13(10)14/h1-9H,(H,16,17)
• SMILES： C1=CC=C2C(=C1)C=CC3=CC(=CC=C32)C(=O)O

Computed Properties

• Exact Mass: 222.06800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 222.068079557g/mol
• Heavy Atom Count: 17
• Complexity: 299
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 3.69120
• PSA: 37.30000
• Refractive Index: 1.743
• Boiling Point: 435.367 °C at 760 mmHg
• Flash Point: 435.367 °C at 760 mmHg
• Density: 1.305

2-Phenanthrenecarboxylicacid Security Information

2-Phenanthrenecarboxylicacid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%